Cas no 392241-20-2 (3,4,5-trimethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide)

• Product Name: 3,4,5-trimethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• CAS No: 392241-20-2
• MF: C₁₉H₁₉N₃O₄S
• MW: 385.436863183975
• CID: 5804967
• PubChem ID: 3721906
• Update Time: 2025-10-28

3,4,5-trimethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-(5-(m-tolyl)-1,3,4-thiadiazol-2-yl)benzamide
• F0326-0227
• AKOS024575469
• Oprea1_295184
• 3,4,5-trimethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• 392241-20-2
• AB00667295-01

• Inchi： 1S/C19H19N3O4S/c1-11-6-5-7-12(8-11)18-21-22-19(27-18)20-17(23)13-9-14(24-2)16(26-4)15(10-13)25-3/h5-10H,1-4H3,(H,20,22,23)
• InChI Key： IXOLCOZHWPUSEG-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1C1=CC=CC(C)=C1)NC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 385.11
• Monoisotopic Mass: 385.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 111Ų

Additional information on 3,4,5-trimethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide

Comprehensive Overview of 3,4,5-Trimethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 392241-20-2)

The compound 3,4,5-trimethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 392241-20-2) is a structurally unique benzamide derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a trimethoxybenzamide moiety with a 1,3,4-thiadiazole ring, which is further substituted with a 3-methylphenyl group. This intricate architecture contributes to its potential as a bioactive molecule, particularly in the context of enzyme inhibition and receptor modulation.

Recent studies have highlighted the role of thiadiazole-containing compounds in drug discovery, especially in targeting inflammatory pathways and metabolic disorders. The presence of the trimethoxybenzamide group in this compound suggests possible interactions with proteins involved in signal transduction, making it a candidate for further investigation in oncology and neurology. Researchers are particularly interested in its potential to modulate kinase activity, a hot topic in precision medicine and targeted therapies.

From a synthetic chemistry perspective, the preparation of 3,4,5-trimethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide involves multi-step organic reactions, including condensation and cyclization steps. The 1,3,4-thiadiazole core is often synthesized via the reaction of thiosemicarbazides with carboxylic acid derivatives, followed by functionalization with the 3-methylphenyl group. The final benzamide linkage is typically achieved through amide coupling reactions, which are widely used in medicinal chemistry for their efficiency and selectivity.

In the context of current trends, this compound aligns with the growing demand for small-molecule modulators of protein-protein interactions. The trimethoxybenzamide moiety is known to enhance solubility and bioavailability, addressing a common challenge in drug development. Additionally, the thiadiazole ring is recognized for its metabolic stability, which is crucial for improving the pharmacokinetic profiles of potential therapeutics.

Environmental and safety considerations are also paramount in modern chemical research. While 3,4,5-trimethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide is not classified as hazardous, its handling requires standard laboratory precautions. Researchers emphasize the importance of green chemistry principles in its synthesis, such as minimizing solvent waste and using catalytic methods to reduce energy consumption. These practices resonate with the broader scientific community's focus on sustainability.

Looking ahead, the exploration of 392241-20-2 and related analogs is expected to expand, particularly in the realms of computational drug design and high-throughput screening. The integration of AI-driven molecular modeling tools has accelerated the identification of its potential biological targets, making it a subject of interest in cheminformatics and bioinformatics. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for novel therapeutic strategies.

In summary, 3,4,5-trimethoxy-N-[5-(3-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide represents a promising scaffold in medicinal chemistry. Its structural features, combined with emerging research trends, position it as a valuable candidate for further study in drug discovery and development. The ongoing advancements in synthetic methodologies and biological evaluation techniques will undoubtedly shed more light on its full potential.